Cas no 124432-69-5 (2-Hydroxy-5-trifluoromethyl-nicotinonitrile)

2-Hydroxy-5-trifluoromethyl-nicotinonitrile is a fluorinated nicotinonitrile derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate for the synthesis of bioactive compounds. The hydroxyl and nitrile functionalities provide versatile reactivity for further derivatization, enabling applications in heterocyclic chemistry and drug discovery. Its structural features contribute to improved binding affinity and selectivity in target interactions. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in synthetic applications.

2-Hydroxy-5-trifluoromethyl-nicotinonitrile structure

124432-69-5 structure

Product Name:2-Hydroxy-5-trifluoromethyl-nicotinonitrile

CAS No:124432-69-5

MF:C₇H₃F₃N₂O

MW:188.106731653214

MDL:MFCD24393899

CID:103753

PubChem ID:14837020

Update Time:2025-10-12

2-Hydroxy-5-trifluoromethyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile,1,2-dihydro-2-oxo-5-(trifluoromethyl)-
- 2-hydroxy-5-trifluoromethyl-nicotinonitrile
- 2-oxo-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
- 2-oxo-5-(trifluoromethyl)-1H-pyridine-3-carbonitrile
- MFCD09909905
- DTXSID10564547
- AKOS006312764
- AS-41754
- 2-HYDROXY-5-(TRIFLUOROMETHYL)NICOTINONITRILE
- SB32142
- 2-CYANO-6-TRIFLUOROMETHYLPYRIDINE
- 3-cyano-5-trifluoromethyl-2-pyridone
- 124432-69-5
- 3-Cyano-5-(trifluoromethyl)-2-pyridinol
- 3-Cyano-2-hydroxy-5-trifluoromethylpyridine
- 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(trifluoromethyl)-
- AM86427
- 3-cyano-5-trifluoromethyl-2pyridone
- CS-0340253
- FT-0750119
- EN300-7424286
- 6-(trifluoromethyl)-2-pyridinecarbonitrile
- 2-HYDROXY-5-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE
- SCHEMBL4766176
- SCHEMBL9730459
- DA-13720
- 2-Hydroxy-5-trifluoromethyl-nicotinonitrile
- MDL： MFCD24393899
- Inchi： 1S/C7H3F3N2O/c8-7(9,10)5-1-4(2-11)6(13)12-3-5/h1,3H,(H,12,13)
- InChI Key： CLWJQHAEFHSMBM-UHFFFAOYSA-N
- SMILES： FC(C1=CNC(C(C#N)=C1)=O)(F)F

Computed Properties

Exact Mass: 188.01979
Monoisotopic Mass: 188.01974721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.6
Topological Polar Surface Area: 52.9Å²

Experimental Properties

PSA: 56.91

2-Hydroxy-5-trifluoromethyl-nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029008314-250mg	2-Hydroxy-5-(trifluoromethyl)nicotinonitrile	124432-69-5	95%	250mg	$980.00	2023-09-03
Alichem	A029008314-1g	2-Hydroxy-5-(trifluoromethyl)nicotinonitrile	124432-69-5	95%	1g	$2895.00	2023-09-03
Chemenu	CM174423-1g	2-Oxo-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile	124432-69-5	95%	1g	$557	2021-08-05
TRC	H702545-10mg	2-Hydroxy-5-trifluoromethyl-nicotinonitrile	124432-69-5		10mg	$ 50.00	2022-06-04
TRC	H702545-50mg	2-Hydroxy-5-trifluoromethyl-nicotinonitrile	124432-69-5		50mg	$ 135.00	2022-06-04
TRC	H702545-100mg	2-Hydroxy-5-trifluoromethyl-nicotinonitrile	124432-69-5		100mg	$ 210.00	2022-06-04
Chemenu	CM174423-1g	2-Oxo-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile	124432-69-5	95%	1g	$557	2022-06-13
abcr	AB448404-1 g	2-Hydroxy-5-(trifluoromethyl)nicotinonitrile	124432-69-5		1g	€686.80	2022-06-10
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1034-1g	2-Hydroxy-5-trifluoromethyl-nicotinonitrile	124432-69-5	97%	1g	3375.21CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1034-5g	2-Hydroxy-5-trifluoromethyl-nicotinonitrile	124432-69-5	97%	5g	11813.23CNY	2021-05-08